Cas no 175276-99-0 (4-Bromo-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid)

4-Bromo-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid structure
175276-99-0 structure
Product Name:4-Bromo-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid
CAS No:175276-99-0
MF:C7H9BrN2O2
MW:233.062560796738
MDL:MFCD00173776
CID:133857
PubChem ID:2744334
Update Time:2025-04-19

4-Bromo-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid
    • 1H-Pyrazole-5-carboxylicacid, 4-bromo-1-ethyl-3-methyl-
    • 4-Bromo-2-ethyl-5-methyl-2H-pyrazole-3-carboxylic acid
    • 4-bromo-2-ethyl-5-methylpyrazole-3-carboxylic acid
    • 2-Aethyl-4-brom-5-methyl-2H-pyrazol-3-carbonsaeure
    • 2-ethyl-4-bromo-5-methyl-2H-pyrazole-3-carboxylic acid
    • HMS565N20
    • BUTTPARK 75\11-19
    • 4-BROMO-1-ETHYL-3-METHYLPYRAZOLE-5-CARBOXYLIC ACID
    • 4-BROMO-1-ETHYL-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
    • MFCD00173776
    • 1H-Pyrazole-5-carboxylic acid, 4-bromo-1-ethyl-3-methyl-
    • Maybridge1_008578
    • AKOS015908843
    • SCHEMBL1326752
    • 4-Bromo-1-ethyl-3-methyl-1H-pyrazole-5-carboxylicacid
    • DTXSID50372527
    • 175276-99-0
    • CCG-255005
    • 1H-Pyrazole-5-carboxylicacid,4-bromo-1-ethyl-3-methyl-
    • FT-0617705
    • 4-bromo-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
    • AS-5474
    • CS-0448654
    • STL315673
    • BBL028335
    • DB-044177
    • G65785
    • ALBB-030251
    • MDL： MFCD00173776
    • Inchi： 1S/C7H9BrN2O2/c1-3-10-6(7(11)12)5(8)4(2)9-10/h3H2,1-2H3,(H,11,12)
    • InChI Key： CABAIQRHBLZKEG-UHFFFAOYSA-N
    • SMILES： BrC1C(C)=NN(C=1C(=O)O)CC

Computed Properties

  • Exact Mass: 231.98500
  • Monoisotopic Mass: 231.98474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.69
  • Melting Point: 158 °C
  • Boiling Point: 349.7°Cat760mmHg
  • Flash Point: 165.3°C
  • Refractive Index: 1.617
  • PSA: 55.12000
  • LogP: 1.67210
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Bromo-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid Security Information

  • Signal Word：warning
  • Hazard Statement： Irritant
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Bromo-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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Apollo Scientific
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Chemenu
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abcr
AB145132-1 g
4-Bromo-1-ethyl-methyl-1H-pyrazole-5-carboxylic acid; 95%
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 €154.60 2022-03-05
abcr
AB145132-5 g
4-Bromo-1-ethyl-methyl-1H-pyrazole-5-carboxylic acid; 95%
 175276-99-0
5g
 €453.40 2022-03-05
abcr
AB145132-10 g
4-Bromo-1-ethyl-methyl-1H-pyrazole-5-carboxylic acid; 95%
 175276-99-0
10g
 €802.00 2022-03-05
TRC
B135783-50mg
4-Bromo-1-Ethyl-3-Methyl-1h-Pyrazole-5-Carboxylic Acid
 175276-99-0
50mg
 $ 50.00 2022-06-07
TRC
B135783-100mg
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 $ 70.00 2022-06-07
TRC
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